Cas no 62913-20-6 (3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid)

• Product Name: 3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid
• CAS No: 62913-20-6
• MF: C₁₀H₇BrO₃S
• MW: 287.129781007767
• CID: 1095387
• PubChem ID: 761038
• Update Time: 2025-05-23

3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid
• EU-0001305
• 3-bromo-5-methoxy-1-benzothiophene-2-carboxylic acid
• IFLab1_000199
• STK371061
• CBDivE_001850
• AKOS001482813
• CCG-103622
• SCHEMBL7825167
• 62913-20-6
• IDI1_008418
• CS-0359778
• HMS1412J01
• 3-bromo-5-methoxybenzo[b]thiophene-2-carboxylicacid

• Inchi： 1S/C10H7BrO3S/c1-14-5-2-3-7-6(4-5)8(11)9(15-7)10(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： DCUNVSRVSROHQY-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)SC2C=CC(=CC=21)OC

Computed Properties

• Exact Mass: 285.92993g/mol
• Monoisotopic Mass: 285.92993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.8Ų

3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C(BD279704)

Additional information on 3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid

Comprehensive Overview of 3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid (CAS No. 62913-20-6)

3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid (CAS No. 62913-20-6) is a specialized organic compound widely utilized in pharmaceutical research, material science, and agrochemical development. Its unique molecular structure, featuring a benzo[b]thiophene core substituted with bromine and methoxy groups, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries increasingly focus on this compound due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in heterocyclic compounds like 3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid aligns with trends in sustainable chemistry and green synthesis. Recent studies highlight its role in developing small-molecule inhibitors for diseases such as cancer and inflammation. Users searching for "benzo[b]thiophene derivatives" or "brominated aromatic carboxylic acids" often seek insights into their synthetic routes and biological activities, reflecting the compound's relevance in modern research.

From a synthetic perspective, CAS No. 62913-20-6 is typically prepared via electrophilic aromatic substitution or palladium-catalyzed cross-coupling reactions. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives with enhanced pharmacokinetic properties. This adaptability is critical for medicinal chemists designing high-throughput screening libraries or optimizing lead compounds.

In material science, 3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid contributes to the development of organic semiconductors and luminescent materials. Its conjugated system and electron-withdrawing groups make it suitable for applications in OLEDs and photovoltaic devices. Searches for "thiophene-based electronic materials" or "methoxy-substituted aromatic acids" frequently correlate with this compound's utility in advanced technologies.

Quality control and analytical characterization of 62913-20-6 involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity standards are crucial for ensuring reproducibility in research, a topic often queried by laboratories sourcing this compound. Additionally, regulatory compliance with REACH and other chemical safety frameworks is essential for its global distribution.

Future directions for 3-Bromo-5-methoxybenzo[b]thiophene-2-carboxylic acid include exploring its structure-activity relationships (SAR) in drug design and expanding its use in catalysis. As AI-driven drug discovery gains traction, computational studies predicting its binding affinities could further elevate its prominence. This compound exemplifies the intersection of traditional organic chemistry and cutting-edge innovation, addressing both academic and industrial demands.